Cas no 169814-56-6 (1-(3-(2,4-Dichlorophenyl)-5-methylisoxazol-4-yl)ethanone)

• Product Name: 1-(3-(2,4-Dichlorophenyl)-5-methylisoxazol-4-yl)ethanone
• CAS No: 169814-56-6
• MF: C₁₂H₉Cl₂NO₂
• MW: 270.111361265183
• CID: 133832
• PubChem ID: 2745589
• Update Time: 2025-04-19

1-(3-(2,4-Dichlorophenyl)-5-methylisoxazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-(2,4-Dichlorophenyl)-5-methylisoxazol-4-yl)ethanone
• 1-[3-(2,4-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]ethanone
• 1-[3-(2,4-dichlorophenyl)-5-methylisoxazol-4-yl]ethan-1-one
• Ethanone,1-[3-(2,4-dichlorophenyl)-5-methyl-4-isoxazolyl]-
• HMS566K21
• 4-ACETYL-3-(2,4-DICHLOROPHENYL)-5-METHYLISOXAZOLE
• FT-0607104
• CHEMBL1602346
• HMS2810C08
• AKOS015908635
• SMR000461554
• 1-[3-(2,4-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]ethan-1-one
• DTXSID60372573
• 169814-56-6
• Maybridge1_008865
• BRD-K81693767-001-08-5
• 1-[3-(2,4-dichlorophenyl)-5-methyl-4-isoxazolyl]ethanone
• MLS000834035
• cid_2745589
• 1-[3-(2,4-dichlorophenyl)-5-methyl-isoxazol-4-yl]ethanone
• SR-01000597235
• SR-01000597235-1
• BDBM63892

• Inchi： 1S/C12H9Cl2NO2/c1-6(16)11-7(2)17-15-12(11)9-4-3-8(13)5-10(9)14/h3-5H,1-2H3
• InChI Key： NPCSVHWOVWPJOV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(C(C)=O)=C(C)ON=1)Cl

Computed Properties

• Exact Mass: 269.00100
• Monoisotopic Mass: 269.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.10000
• LogP: 4.15940